Cas no 2229180-58-7 (3-amino-2-methyl-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol)

• Product Name: 3-amino-2-methyl-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol
• CAS No: 2229180-58-7
• MF: C₉H₁₃N₅O
• MW: 207.232420682907
• CID: 6612767
• PubChem ID: 165708702
• Update Time: 2025-05-19

3-amino-2-methyl-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol
• EN300-1731095
• 2229180-58-7
• 3-amino-2-methyl-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propan-1-ol

• Inchi： 1S/C9H13N5O/c1-9(4-10,5-15)6-2-7-8(11-3-6)13-14-12-7/h2-3,15H,4-5,10H2,1H3,(H,11,12,13,14)
• InChI Key： DCMXNTDODWJSHJ-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C=NC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 207.11201006g/mol
• Monoisotopic Mass: 207.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 101Ų

Additional information on 3-amino-2-methyl-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol

Introduction to 3-amino-2-methyl-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol (CAS No. 2229180-58-7)

3-amino-2-methyl-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol (CAS No. 2229180-58-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to a class of heterocyclic molecules that incorporate nitrogen-containing rings, which are well-known for their role in modulating biological pathways and interactions. The presence of multiple functional groups, including an amino group, a methyl group, and a triazolobipyridine moiety, makes this molecule a promising candidate for further exploration in drug discovery and development.

The triazolobipyridine scaffold is particularly noteworthy as it has been extensively studied for its potential applications in anticancer therapy. This motif is known to exhibit strong binding affinity to various biological targets, including kinases and other enzymes involved in cell proliferation and survival. The incorporation of such a scaffold into a molecular framework can enhance the pharmacological activity and selectivity of the compound, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel small molecules that can interact with complex biological systems. The 3-amino-2-methyl-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol structure represents an innovative approach to designing molecules that can modulate these systems effectively. The compound’s ability to interact with multiple targets simultaneously suggests that it may have therapeutic potential in treating multifactorial diseases.

One of the most compelling aspects of this compound is its potential application in anticancer research. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. Targeting key enzymes and pathways involved in these processes is a primary strategy in cancer therapy. The triazolobipyridine moiety is known to exhibit inhibitory activity against several kinases, which are overexpressed in many cancer cells. By designing molecules that can selectively inhibit these kinases, researchers aim to develop treatments that are both effective and have minimal side effects.

Furthermore, the amino group present in the molecule can serve as a site for further chemical modification. This allows for the development of derivatives with enhanced pharmacological properties. For instance, conjugating the amino group with other bioactive molecules or using it to link the compound to targeting moieties (such as antibodies or nanoparticles) could expand its therapeutic applications.

The methyl group at the 2-position of the propanol backbone contributes to the steric environment of the molecule, influencing its binding affinity and selectivity. Understanding how this methyl group interacts with biological targets is crucial for optimizing the compound’s pharmacological profile. Computational studies and experimental techniques such as X-ray crystallography can provide insights into these interactions at an atomic level.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. These predictions can guide experimental efforts by identifying promising candidates for further testing. In particular, molecular docking simulations have been instrumental in understanding how 3-amino-2-methyl-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol interacts with its intended targets. Such simulations can reveal key interactions between the compound’s functional groups and specific residues on the target protein.

The pharmacokinetic properties of this compound are also critical for determining its suitability as a drug candidate. Factors such as solubility, stability, bioavailability, and metabolic clearance must be carefully evaluated. Advances in biopharmaceutical profiling have provided tools to assess these properties efficiently. For example, high-throughput screening techniques can rapidly test how different formulations affect absorption and distribution in vivo.

In addition to its potential applications in oncology, 3-amino-2-methyl-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol may have relevance in other therapeutic areas. For instance, its ability to modulate kinase activity suggests it could be useful in treating inflammatory diseases or neurological disorders where aberrant kinase signaling plays a role. Furthermore, the compound’s structural features make it amenable to modifications aimed at improving its bioavailability or reducing toxicity.

The synthesis of this compound represents another area of interest within synthetic organic chemistry. The preparation of complex heterocyclic frameworks like the triazolobipyridine scaffold requires sophisticated synthetic strategies. Techniques such as multi-step organic synthesis combined with transition-metal catalysis have been employed to construct these intricate structures efficiently.

Once synthesized,3-amino-2-methyl - 2{ 3H - 1 , 2 , 3 triazolo4 , 5 - bpyridin - 6 - yl } propan - 1 - ol (CAS No . 2229180 - 58 - 7 ) undergoes rigorous testing to evaluate its efficacy and safety . Preclinical studies involving cell-based assays , animal models , and computational modeling help determine whether the compound meets predefined criteria before moving into human clinical trials .

The integration of interdisciplinary approaches—combining expertise from organic chemistry , medicinal chemistry , pharmacology , biochemistry , and computational science—has accelerated progress toward developing novel therapeutics . This collaborative effort ensures that compounds like 3-amino - 2 - methyl - 2 { 3H - 1 , 2 , 3 triazolo4 , 5 - bpyridin - 6 - yl } propan - 1 - ol are thoroughly investigated across multiple levels before being considered for clinical application .

In conclusion, CAS No . 2229180 - 58 7 ) representing an intriguing candidate within pharmaceutical research . Its unique structural features make it a valuable tool for exploring new therapeutic avenues , particularly oncology where kinase inhibition remains a critical focus . As research continues to uncover new biological pathways and targets , compounds like this will play an increasingly important role in shaping future medicine .